ethyl {3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetate

• IUPAC Name: ethyl 2-[3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-2-oxoindol-1-yl]acetate
• InChI: InChI=1S/C22H21NO7/c1-2-28-20(25)13-23-16-6-4-3-5-15(16)22(27,21(23)26)12-17(24)14-7-8-18-19(11-14)30-10-9-29-18/h3-8,11,27H,2,9-10,12-13H2,1H3
• InChI Key: QTOWRPJUZPLFFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=C(C=C3)OCCO4)O
• Molecular Formula: C22H21NO7
• Molecular Weight: 411.4 g/mol

Description

Ethyl {3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetate is a useful research compound. Its molecular formula is C22H21NO7 and its molecular weight is 411.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 411.13180201 g/mol and the complexity rating of the compound is 682. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

Ethyl {3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-1-yl}acetate derivatives exhibit significant antimicrobial properties. A study demonstrates the synthesis and characterization of various substituted compounds, indicating their potential in antimicrobial applications. These compounds, identified through spectral data, were screened for their activity against microbial agents, highlighting their significance in developing new antimicrobial agents (Prasad, 2017).

Synthetic Versatility and Environmental Impact

Research into the Lewis acid-induced decomposition reactions of similar compounds has shown their synthetic versatility. One study focused on the systematic and mechanistic exploration of ethyl diazo(3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetate decomposition, offering insights into the mechanistic aspects of the reaction and its environmental implications due to the choice of solvents and reaction conditions. This work contributes to understanding the factors affecting product distribution, beneficial for designing environmentally friendly synthetic routes (Gioiello et al., 2011).

Enantioselective Synthesis and Drug Production

The compound has been used in studies focusing on enantioselective synthesis, crucial for producing chiral drug intermediates. An example includes the kinetic resolution of ethyl 1,4-benzodioxan-2-carboxylate, an intermediate for doxazosin mesylate, a drug used to treat hypertension. This process, utilizing a lipase-catalyzed transesterification reaction, exemplifies the compound's role in producing pharmaceuticals with high enantiomeric purity, essential for drug efficacy and safety (Kasture et al., 2005).

Antitumor Activity

Another area of application is in antitumor research, where derivatives of this compound have been synthesized and evaluated for their antitumor activity. One study reported the synthesis of ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate and its distinct inhibition of cancer cell proliferation, demonstrating the potential of these compounds in developing new anticancer drugs (Liu et al., 2018).

Safety and Hazards

The safety and hazards associated with this compound are not available in the retrieved sources.